Cas no 57105-50-7 ((S)-2-(2-(1H-Indol-3-yl)acetamido)-3-phenylpropanoic acid)

• Product Name: (S)-2-(2-(1H-Indol-3-yl)acetamido)-3-phenylpropanoic acid
• CAS No: 57105-50-7
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• MDL: MFCD00075336
• CID: 57073
• PubChem ID: 329818104
• Update Time: 2025-05-28

(S)-2-(2-(1H-Indol-3-yl)acetamido)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-(1H-Indol-3-yl)acetamido)-3-phenylpropanoic acid
• Indole-3-acetyl-L-phenylalanine
• N-(3-Indolylacetyl)-L-phenylalanine
• IAA-L-PHE
• Indolylacetyl Phenylalanine
• N-3-INDOLEACETAL-L-PHENYLALANINE
• N-3-INDOLYACETYL-L-PHENYLALANINE

• MDL： MFCD00075336
• Inchi： 1S/C19H18N2O3/c22-18(11-14-12-20-16-9-5-4-8-15(14)16)21-17(19(23)24)10-13-6-2-1-3-7-13/h1-9,12,17,20H,10-11H2,(H,21,22)(H,23,24)
• InChI Key： BUGQHORRADGONS-UHFFFAOYSA-N
• SMILES： OC(C(NC(CC1C2C(=CC=CC=2)NC=1)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 322.13200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 154-156 °C (lit.)
• PSA: 82.19000
• LogP: 2.91340
• Specific Rotation: 36 º (c=3, EtOH)
• Solubility: Not available

(S)-2-(2-(1H-Indol-3-yl)acetamido)-3-phenylpropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives